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Compound of Interest

Compound Name: Icaridin

Cat. No.: B1674257

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and solubility of Icaridin (also known as Picaridin), a widely used insect repellent.
The information is presented to support research, development, and formulation activities.

Core Physicochemical Properties

Icaridin is a synthetic compound derived from piperidine.[1] Its chemical and physical
properties are critical to its efficacy, safety, and formulation characteristics. A summary of these
properties is provided in the tables below.

Identifier Value Source

butan-2-yl 2-(2-

Chemical Name hydroxyethyl)piperidine-1- [2]
carboxylate

CAS Number 119515-38-7 [2]

Molecular Formula C12H23NOs [2]

Molecular Weight 229.32 g/mol [2]
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Table 1: General Chemical Information for lcaridin

Property Value Conditions Source(s)

Colorless to pale

Physical State yellow liquid Ambient [2][3]
Odor Nearly odorless Ambient [2][4]
Melting Point <-170 °C - [2][5]
Boiling Point 296 °C 1013 hPa [2][41[5]
Density 1.07 g/cm3 20 °C [2][41[6]
Vapor Pressure 0.00044 mmHg 25°C [21[61[7]
Not applicable (non-
pKa ionizai)rl)e) | ] 18]

Octanol-Water
Partition Coefficient 2.11-2.23 20 °C [2][4]

(logP)

Table 2: Key Physicochemical Properties of Icaridin

Solubility Profile

The solubility of Icaridin in various solvents is a crucial factor for the development of effective
and stable formulations.
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Solvent Solubility Temperature pH Source(s)
Water 8.2 g/L 20 °C 4-9 [8]
Water

8.6 g/L 20 °C - [8]
(unbuffered)
Ethanol Miscible 20 °C - [315]
Acetone 7520 g/L 20 °C - [7]
n-Heptane >250 g/L 20 °C - [8]
Xylene >250 g/L 20 °C - [8]
Dichloromethane  >250 g/L 20 °C - [8]
2-Propanol >250 g/L 20 °C - [8]
1-Octanol >250 g/L 20 °C - [8]
Polyethylene

>250 g/L 20 °C - [8]
Glycol
Dimethyl
Sulfoxide >250 g/L 20 °C - [9]
(DMSO0)

Table 3: Solubility of Icaridin in Various Solvents

Experimental Protocols

The determination of the physicochemical properties of chemical substances follows
standardized methodologies to ensure accuracy and reproducibility. The Organisation for
Economic Co-operation and Development (OECD) provides a set of internationally recognized
guidelines for the testing of chemicals.

Determination of Water Solubility (OECD Guideline 105)

Two primary methods are described for determining water solubility, depending on the
expected solubility range. For a substance like Icaridin with solubility above 10-2 g/L, the Flask
Method is appropriate.[5]
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Principle: A supersaturated solution of the substance in water is prepared and allowed to
equilibrate at a constant temperature. The concentration of the substance in the aqueous
phase is then determined by a suitable analytical method.

Apparatus:

Constant temperature bath

Flasks with stoppers

Analytical balance

Centrifuge or filtration apparatus

Analytical instrument for concentration measurement (e.g., HPLC, GC)
Procedure:
e An excess amount of Icaridin is added to a flask containing purified water.

o The flask is tightly stoppered and agitated in a constant temperature bath (e.g., 20 °C) for a
sufficient period to reach equilibrium (typically 24-48 hours).

 After equilibration, the mixture is centrifuged or filtered to separate the undissolved solid from
the aqueous solution.

e The concentration of Icaridin in the clear agueous phase is determined using a validated
analytical method.

The procedure is repeated to ensure the results are reproducible.

Determination of Octanol-Water Partition Coefficient
(logP) (OECD Guideline 107)

The Shake Flask Method is a widely used technique for determining the octanol-water partition
coefficient.[2]
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Principle: A solution of the test substance in either n-octanol or water is mixed with the other
immiscible solvent in a vessel. After shaking to allow for partitioning and reaching equilibrium,
the concentration of the substance in each phase is measured. The partition coefficient (P) is
the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Apparatus:

Separatory funnels or centrifuge tubes with stoppers

Mechanical shaker

Centrifuge

Analytical instrument for concentration measurement
Procedure:
e n-Octanol and water are pre-saturated with each other.

¢ A known amount of Icaridin is dissolved in either the water-saturated n-octanol or the n-
octanol-saturated water.

e The solution is placed in a separatory funnel or centrifuge tube, and the other phase is
added.

e The vessel is shaken until equilibrium is reached.
o The mixture is then centrifuged to ensure complete separation of the two phases.

e The concentration of Icaridin in both the n-octanol and aqueous phases is determined by a
suitable analytical method.

o The partition coefficient (P) is calculated as P = Coctanol / Cwater. The logarithm of P is
reported as logP.

Signaling Pathway and Experimental Workflow
Visualization
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Insect Olfactory Signaling Pathway

Icaridin functions as a repellent by interacting with the insect's olfactory system. It is believed
to act on odorant receptors (ORs) located on the antennae of insects. The binding of Icaridin
to these receptors disrupts the insect's ability to detect attractants from a host. The general
mechanism involves a heterodimeric complex of a specific odorant receptor (OrX) and a highly
conserved co-receptor (Orco), which together form a ligand-gated ion channel.

Olfactory Receptor Neuron Membrane

Click to download full resolution via product page

Caption: Generalized insect olfactory signaling pathway activated by Icaridin.

Experimental Workflow: Determination of Water
Solubility (Flask Method)

The following diagram illustrates the key steps in determining the water solubility of Icaridin
using the flask method as outlined in OECD Guideline 105.
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Caption: Experimental workflow for determining the water solubility of Icaridin.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1674257?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1674257?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

